Cas no 1153483-59-0 (1-{1-(2,5-dichlorophenyl)ethylamino}propan-2-ol)

• Product Name: 1-{1-(2,5-dichlorophenyl)ethylamino}propan-2-ol
• CAS No: 1153483-59-0
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 5157035
• PubChem ID: 43499383
• Update Time: 2025-11-02

1-{1-(2,5-dichlorophenyl)ethylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(2,5-dichlorophenyl)ethyl]amino}propan-2-ol
• 2-Propanol, 1-[[1-(2,5-dichlorophenyl)ethyl]amino]-
• 1-{1-(2,5-dichlorophenyl)ethylamino}propan-2-ol

• Inchi： 1S/C11H15Cl2NO/c1-7(15)6-14-8(2)10-5-9(12)3-4-11(10)13/h3-5,7-8,14-15H,6H2,1-2H3
• InChI Key： MGYGFQOASFZFCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C)NCC(C)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 2.7
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-{1-(2,5-dichlorophenyl)ethylamino}propan-2-ol

Comprehensive Overview of 1-{1-(2,5-dichlorophenyl)ethylamino}propan-2-ol (CAS No. 1153483-59-0)

1-{1-(2,5-dichlorophenyl)ethylamino}propan-2-ol (CAS No. 1153483-59-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique 2,5-dichlorophenyl and propan-2-ol structural motifs, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for 1-{1-(2,5-dichlorophenyl)ethylamino}propan-2-ol uses and CAS 1153483-59-0 applications, reflecting its relevance in drug discovery and material science.

The molecular structure of 1-{1-(2,5-dichlorophenyl)ethylamino}propan-2-ol features a dichlorophenyl group attached to an ethylamino-propanol backbone, which contributes to its physicochemical properties. This compound exhibits moderate solubility in polar solvents, making it suitable for various synthetic applications. Recent trends in green chemistry have spurred interest in optimizing the synthesis of such intermediates to reduce environmental impact, aligning with global sustainability goals. Queries like eco-friendly synthesis of 1-{1-(2,5-dichlorophenyl)ethylamino}propan-2-ol highlight this shift.

One of the primary applications of CAS 1153483-59-0 lies in its role as a building block for pharmaceutical active ingredients (APIs). Its structural flexibility allows for modifications that enhance binding affinity in target molecules, particularly in central nervous system (CNS) therapeutics. The rise of AI-driven drug discovery has further amplified demand for high-purity intermediates like this compound, as machine learning models increasingly predict novel drug candidates requiring such scaffolds.

Analytical characterization of 1-{1-(2,5-dichlorophenyl)ethylamino}propan-2-ol typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for researchers investigating structure-activity relationships (SAR). Recent publications have explored its potential in catalysis and asymmetric synthesis, addressing common search terms like 1153483-59-0 catalytic applications.

From a commercial perspective, the global market for fine chemical intermediates like 1-{1-(2,5-dichlorophenyl)ethylamino}propan-2-ol is expanding, driven by the growing pharmaceutical outsourcing sector. Suppliers often highlight GMP-compliant production and regulatory documentation to meet stringent industry standards. This aligns with frequent searches for CAS 1153483-59-0 suppliers and pricing trends in specialized chemical databases.

Safety data for 1-{1-(2,5-dichlorophenyl)ethylamino}propan-2-ol emphasizes standard laboratory precautions, including the use of personal protective equipment (PPE). While not classified as hazardous under most jurisdictions, proper handling protocols are essential—a topic often queried as 1153483-59-0 safety guidelines. The compound’s stability under controlled conditions makes it suitable for long-term storage, another practical consideration for end-users.

Emerging research directions include exploring the stereoselective synthesis of this compound to access enantiomerically pure derivatives, a hot topic in medicinal chemistry. Such advancements respond to the pharmaceutical industry’s need for chiral intermediates, frequently searched alongside 2,5-dichlorophenyl derivatives. Computational studies predicting its metabolic pathways also represent a cutting-edge application area.

In summary, 1-{1-(2,5-dichlorophenyl)ethylamino}propan-2-ol (CAS No. 1153483-59-0) stands as a versatile compound bridging multiple scientific disciplines. Its utility in drug development, combined with evolving synthetic methodologies, ensures continued relevance. For researchers seeking high-purity 1153483-59-0 or investigating its structure-property relationships, this compound offers rich opportunities for innovation.